N'-(4-ethylsulfonylphenyl)-1-phenylethane-1,2-diamine

• IUPAC Name: N'-(4-ethylsulfonylphenyl)-1-phenylethane-1,2-diamine
• InChI: InChI=1S/C16H20N2O2S/c1-2-21(19,20)15-10-8-14(9-11-15)18-12-16(17)13-6-4-3-5-7-13/h3-11,16,18H,2,12,17H2,1H3
• InChI Key: LGLISQPUNRISFE-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=CC=C(C=C1)NCC(C2=CC=CC=C2)N
• Molecular Formula: C16H20N2O2S
• Molecular Weight: 304.4 g/mol

Description

N-(4-ethylsulfonylphenyl)-1-phenylethane-1,2-diamine, also known as EPPA, is a synthetic compound that has been extensively studied in recent years due to its potential applications in various fields of scientific research.

Mechanism of Action

N'-(4-ethylsulfonylphenyl)-1-phenylethane-1,2-diamine exerts its effects through the inhibition of the enzyme monoamine oxidase (MAO), which is responsible for the breakdown of neurotransmitters such as dopamine, norepinephrine, and serotonin. By inhibiting MAO, this compound increases the levels of these neurotransmitters in the brain, leading to improved cognitive function and mood.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the inhibition of lipid peroxidation and the reduction of oxidative stress. It has also been shown to have anti-inflammatory effects, which may be beneficial in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of N'-(4-ethylsulfonylphenyl)-1-phenylethane-1,2-diamine for lab experiments is its high purity and stability, which allows for accurate and reproducible results. However, one limitation of this compound is its relatively high cost, which may limit its use in certain experiments.

Future Directions

There are several future directions for further research on N'-(4-ethylsulfonylphenyl)-1-phenylethane-1,2-diamine. One area of interest is the development of more potent and selective MAO inhibitors based on the structure of this compound. Another area of interest is the investigation of the potential therapeutic applications of this compound in other diseases such as cancer and diabetes. Additionally, further studies are needed to elucidate the precise mechanism of action of this compound and its effects on various neurotransmitter systems in the brain.
Conclusion:
In conclusion, this compound is a synthetic compound that has shown potential applications in various fields of scientific research. Its inhibition of MAO and its effects on oxidative stress and inflammation make it a promising candidate for the development of therapeutic agents for neurodegenerative diseases. Further research is needed to fully understand the potential of this compound and to develop more potent and selective MAO inhibitors based on its structure.

Synthesis Methods

N'-(4-ethylsulfonylphenyl)-1-phenylethane-1,2-diamine can be synthesized through a multistep process starting from 4-nitrobenzaldehyde and 4-ethylsulfonylphenylacetonitrile. The synthesis involves the reduction of the nitro group to an amine, followed by condensation with the acetonitrile to form the final product. The purity of this compound can be determined through various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Scientific Research Applications

N'-(4-ethylsulfonylphenyl)-1-phenylethane-1,2-diamine has shown potential applications in various fields of scientific research, including medicinal chemistry, drug development, and neurobiology. It has been studied for its potential as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. This compound has also been studied for its potential as a neuroprotective agent against oxidative stress and inflammation.